Cas no 2229402-58-6 (2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol
• CAS No: 2229402-58-6
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 6233653
• PubChem ID: 165629130
• Update Time: 2025-11-06

2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol
• EN300-1765009
• 2229402-58-6

• Inchi： 1S/C14H23NO/c1-13(2,3)12-7-5-6-11(8-12)9-14(4,15)10-16/h5-8,16H,9-10,15H2,1-4H3
• InChI Key： YEAYGTQKBVAINY-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1=CC=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol (CAS No. 2229402-58-6)

2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol (CAS No. 2229402-58-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol is composed of a substituted phenyl ring and a branched aliphatic chain, with an amino group and a hydroxyl group attached to the central carbon atom. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The tert-butyl substituent on the phenyl ring contributes to the compound's stability and lipophilicity, which are crucial for its pharmacological behavior.

In terms of synthesis, several methods have been reported for the preparation of 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol. One common approach involves the reaction of 3-tert-butylbenzaldehyde with an appropriate amino alcohol precursor, followed by reduction to form the desired product. Recent advancements in catalytic asymmetric synthesis have also enabled the efficient production of enantiomerically pure forms of this compound, which is essential for pharmaceutical applications where chirality plays a critical role.

The biological activities of 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. Additionally, studies have indicated that it may possess neuroprotective effects, which could be beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's.

A key area of interest in recent research has been the investigation of the mechanism of action of 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol. Studies have revealed that it interacts with specific receptors and signaling pathways involved in pain perception and inflammation. For instance, it has been shown to modulate the activity of transient receptor potential (TRP) channels, which are known to play a role in nociception. Furthermore, it has demonstrated the ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation at the cellular level.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated with minimal side effects, paving the way for further clinical development. The compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, makes it an attractive candidate for drug development.

In addition to its therapeutic potential, 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol has also been explored for its use as a chemical probe in basic research. Its ability to selectively target specific biological pathways provides valuable insights into disease mechanisms and can aid in the identification of novel drug targets. This dual role as both a therapeutic agent and a research tool underscores its significance in the field of medicinal chemistry.

The future outlook for 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol is promising. Ongoing research aims to optimize its structure through rational drug design to enhance its potency and selectivity. Collaborative efforts between academia and industry are driving innovation in this area, with a focus on developing new formulations and delivery systems that can improve patient outcomes.

In conclusion, 2-amino-3-(3-tert-butylphenyl)-2-methylpropan-1-ol (CAS No. 2229402-58-6) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacological properties, positions it as a promising candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in addressing unmet medical needs.